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Compound of Interest

Compound Name: Diethyl Maleate

Cat. No.: B1670536

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety, handling, and storage
precautions for diethyl maleate. The information is intended to guide laboratory personnel in
the safe use of this chemical and to ensure compliance with standard safety protocols.

Chemical and Physical Properties

Diethyl maleate is a colorless liquid with a faint, pleasant odor. It is miscible with alcohol,
diethyl ether, and paraffinic hydrocarbons, but insoluble in water.[1] Key physical and chemical
properties are summarized in the table below.
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Property Value References
Molecular Formula C8H1204 [1112]
Molecular Weight 172.18 g/mol [1][2]

CAS Number 141-05-9

Boiling Point 225 °C (437 °F)

Melting Point -10 °C (14 °F)

Flash Point 93 °C (199.4 °F)

Specific Gravity 1.060 - 1.064

Vapor Pressure 1 mmHg @ 57.3 °C

Vapor Density 5.94 (Air = 1.0)

Toxicological Data

Diethyl maleate is considered a hazardous substance and can cause irritation to the eyes,
skin, and respiratory system. It may also cause skin sensitization. The primary health effects
are summarized in the table below.

Toxicity Data Value Species References
Oral LD50 3200 mg/kg Rat

Dermal LD50 4000 mg/kg Rabbit

Dermal LD50 5000 mg/kg Rat

Intraperitoneal LD50 3070 mg/kg Rat

Signs and Symptoms of Exposure:
o Eye Contact: Causes serious eye irritation.

o Skin Contact: May cause an allergic skin reaction. Repeated exposure can potentially lead to
skin dryness and cracking.
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« Inhalation: Inhalation of vapors may cause drowsiness, dizziness, and respiratory irritation.

e Ingestion: May be harmful if swallowed. Symptoms can include nausea, vomiting, diarrhea,
and cramps. Massive exposures may lead to liver and kidney damage.

Safety and Handling Precautions

Proper handling of diethyl maleate is crucial to minimize exposure and ensure a safe working
environment. The following procedures should be strictly adhered to.

Personal Protective Equipment (PPE)

A comprehensive assessment of the risks associated with handling diethyl maleate should be
conducted to determine the appropriate PPE. The following are general recommendations:

PPE Specifications References

Safety glasses with side-

Eye Protection shields or chemical safety

goggles.

Chemical-resistant gloves
Hand Protection (e.g., nitrile rubber). Gloves

must be inspected prior to use.

) ] Laboratory coat, long pants,
Skin and Body Protection
and closed-toe shoes.

Use in a well-ventilated area. If
engineering controls are
. _ insufficient, a NIOSH-approved
Respiratory Protection ) ) ]
respirator with an organic
vapor cartridge is

recommended.

General Handling Procedures

e Work in a well-ventilated area, preferably in a chemical fume hood.
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Avoid contact with eyes, skin, and clothing.

Do not breathe vapors or mists.

Keep away from heat, sparks, and open flames.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the laboratory.

Storage Requirements

Proper storage of diethyl maleate is essential to maintain its stability and prevent hazardous
situations.

e Store in a cool, dry, and well-ventilated area.
o Keep containers tightly closed when not in use.

» Store away from incompatible materials such as strong acids, bases, oxidizing agents, and
reducing agents.

e Protect from physical damage.

¢ Long-term contact with air and light may lead to the formation of explosive peroxides. It is
recommended to date containers upon receipt and opening.

Emergency Procedures

In the event of an emergency, follow these procedures and seek immediate medical attention.

First Aid Measures
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Exposure First Aid Procedure References

Immediately flush with plenty
of water for at least 15
minutes, lifting upper and

Eye Contact i
lower eyelids. Remove contact
lenses if present and easy to

do.

Immediately wash with plenty
) of soap and water. Remove
Skin Contact ) )
contaminated clothing and

shoes.

Move the person to fresh air. If
Inhalation not breathing, give artificial

respiration.

Do NOT induce vomiting.
) Rinse mouth with water. Never
Ingestion ) )
give anything by mouth to an

unconscious person.

Fire Fighting Measures

Diethyl maleate is a combustible liquid.

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

» Fire Fighting Procedures: Wear self-contained breathing apparatus (SCBA) and full
protective gear. Use water spray to cool nearby containers.

e Hazardous Combustion Products: Carbon monoxide and carbon dioxide.

Accidental Release Measures

o Minor Spills: Remove all ignition sources. Absorb the spill with an inert material (e.g., sand,
vermiculite) and place it in a suitable container for disposal.
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* Major Spills: Evacuate the area. Wear appropriate PPE, including respiratory protection.
Prevent the spill from entering drains or waterways.

Logical Workflow for Safety Precautions

The following diagram illustrates the logical flow of safety precautions when working with
diethyl maleate, from initial risk assessment to emergency response.
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Caption: Logical workflow for diethyl maleate safety precautions.

Generalized Experimental Workflow for Acute Oral
Toxicity (LD50) Study

The following diagram outlines a generalized workflow for determining the acute oral toxicity
(LD50) of a substance like diethyl maleate. This is a simplified representation and specific
protocols may vary.

Caption: Generalized workflow for an acute oral toxicity study.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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